Cas no 109324-83-6 (octahydro-1H-pyrrolo[1,2-a][1,4]diazepine)

Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine is a saturated bicyclic heterocyclic compound featuring fused pyrrolidine and diazepine rings. Its rigid, polycyclic structure imparts stability, making it a valuable scaffold in medicinal chemistry and pharmaceutical research. The compound's nitrogen-rich framework allows for versatile functionalization, enabling the development of biologically active derivatives. Its conformational flexibility and ability to act as a constrained linker enhance its utility in drug design, particularly for targeting central nervous system (CNS) receptors or enzyme modulators. The scaffold’s synthetic accessibility and potential for stereochemical control further contribute to its appeal in lead optimization and structure-activity relationship (SAR) studies.
octahydro-1H-pyrrolo[1,2-a][1,4]diazepine structure
109324-83-6 structure
Product Name:octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
CAS No:109324-83-6
MF:C8H16N2
MW:140.226041793823
MDL:MFCD09832105
CID:135732
PubChem ID:13667320
Update Time:2025-05-27

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[1,2-a][1,4]diazepine,octahydro-
    • 2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
    • octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
    • (9aS)-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine(SALTDATA: FREE)
    • 1,5-diazabicyclo[5.3.0]decane
    • 1H-Pyrrolo[1,2-a][1,4]diazepine,octahydro
    • Albb-010161
    • (S)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
    • (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
    • SCHEMBL4129569
    • PB17655
    • P10772
    • AS-50632
    • 109324-83-6
    • DTXSID20546218
    • EN300-59745
    • CS-0002043
    • FT-0679663
    • Z916962720
    • AKOS005172371
    • OCTAHYDRO-PYRROLO[1,2-A][1,4]DIAZEPINE
    • 1H-pyrrolo[1,2-a][1,4]diazepine, octahydro-
    • STK506256
    • MDL: MFCD09832105
    • Inchi: 1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2
    • InChI Key: QBNOLQLKVNGFCG-UHFFFAOYSA-N
    • SMILES: N12CCCNCC1CCC2

Computed Properties

  • Exact Mass: 140.13100
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 201.7°Cat760mmHg
  • Flash Point: 79.9°C
  • Refractive Index: 1.526
  • PSA: 15.27000
  • LogP: 0.71080

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Security Information

  • HazardClass:IRRITANT

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
109324-83-6 95%
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(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, 95%; .
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€289.80 2023-05-18
abcr
AB403143-5 g
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